Cas no 920960-09-4 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
• CAS No: 920960-09-4
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 755056
• PubChem ID: 67277751
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-[(2-phenylethyl)amino]-
• 4-(2-phenylethylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
• SCHEMBL2103996
• 4-[(2-phenylethyl)amino]-1h-pyrrolo[2,3-b]pyridine-5-carboxamide
• DTXSID90736740
• 920960-09-4

• Inchi： 1S/C16H16N4O/c17-15(21)13-10-20-16-12(7-9-19-16)14(13)18-8-6-11-4-2-1-3-5-11/h1-5,7,9-10H,6,8H2,(H2,17,21)(H2,18,19,20)
• InChI Key： GFNLXPZATIFNFD-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C(C=CN2)=C1NCCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų